(2S,4R)-Methyl 4-fluoro-5-oxopyrrolidine-2-carboxylate

• Molecular Formula: C6H8FNO3
• Molecular Weight: 161.13 g/mol
• IUPAC Name: methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate
• InChI: InChI=1S/C6H8FNO3/c1-11-6(10)4-2-3(7)5(9)8-4/h3-4H,2H2,1H3,(H,8,9)/t3-,4+/m1/s1
• InChI Key: IVCVISIMTCJZHG-DMTCNVIQSA-N
• Isomeric SMILES: COC(=O)[C@@H]1C[C@H](C(=O)N1)F
• Canonical SMILES: COC(=O)C1CC(C(=O)N1)F

Description

(2S,4R)-Methyl 4-fluoro-5-oxopyrrolidine-2-carboxylate is a fluorinated pyrrolidine derivative with a methyl ester group at position 2 and a ketone at position 4. Its stereochemistry at C2 (S) and C4 (R) distinguishes it from other isomers, influencing its conformational stability and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-fluoropyrrolidine and methyl chloroformate.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as triethylamine to facilitate the formation of the desired ester.

Purification: The product is then purified using techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often incorporating advanced purification techniques and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The fluorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiols (RSH) can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s fluorine atom plays a crucial role in enhancing its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Pharmacological Differences

The compound’s closest analogs include fluorinated pyrrolidines, thiazolidines, and hydroxy-substituted derivatives. Key differences in substituents, stereochemistry, and functional groups critically impact binding affinity, pharmacokinetics, and tumor uptake.

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Stereochemistry	Substituents	IC₅₀ (nM)	Tumor Uptake (%ID/g)	Molecular Weight (g/mol)
[68Ga]Ga-SB03045	(2S,4S)	4-Fluoro, 2-carbonitrile	1.59 ± 0.45	~3.5 (similar to FAPI-04)	~350 (estimated)
[68Ga]Ga-SB03058	(4R)	Thiazolidine-4-carbonitrile	0.68 ± 0.09	~5.0 (1.5× FAPI-04)	~360 (estimated)
(2S,4R)-4-Hydroxy-5-oxopyrrolidine-2-carboxylate	(2S,4R)	4-Hydroxy, 5-oxo, methyl ester	N/A	N/A	189.15
(2S,4S)-4-(4-Chloro-3,5-dimethylphenoxy)	(2S,4S)	Phenoxy, chloro, methyl groups	N/A	N/A	283.75

Key Findings from Comparative Studies

Impact of Fluorination and Stereochemistry :

• The (2S,4R)-configuration of the target compound contrasts with the (2S,4S)-isomer in [68Ga]Ga-SB03045. The 4R stereochemistry likely alters spatial orientation, affecting FAP binding. While [68Ga]Ga-SB03045 showed moderate tumor uptake (comparable to FAPI-04), its IC₅₀ (1.59 nM) was lower than FAPI-04 (4.11 nM), suggesting enhanced in vitro affinity .
• The thiazolidine derivative [68Ga]Ga-SB03058 (IC₅₀ = 0.68 nM) demonstrated superior in vitro binding but only moderately higher tumor uptake, highlighting discrepancies between in vitro and in vivo performance .

Conversely, the hydroxy variant () lacks fluorine’s electronegativity, which may weaken target interactions . The phenoxy-substituted analog () introduces bulky aromatic groups, increasing molecular weight (283.75 g/mol) and lipophilicity, which may hinder blood-brain barrier penetration .

Role of the 5-Oxo Group : The ketone at position 5 in the target compound may participate in hydrogen bonding with FAP’s catalytic domain, a feature absent in carbonitrile or thiazolidine analogs. This could enhance selectivity but requires validation via crystallographic studies.

Biological Activity

(2S,4R)-Methyl 4-fluoro-5-oxopyrrolidine-2-carboxylate is a fluorinated derivative of proline, an amino acid known for its role in protein structure and function. This compound has garnered attention due to its unique structural modifications, which impart distinct biological activities. The presence of a fluorine atom at the 4-position and a keto group at the 5-position of the pyrrolidine ring enhances its chemical reactivity and potential therapeutic applications.

• Chemical Formula : C₆H₈FNO₃
• CAS Number : 1820858-43-2
• Molecular Weight : 161.13 g/mol

These properties contribute to its stability and interactions with biological targets, making it a subject of interest in medicinal chemistry.

Antimicrobial Activity

Recent studies have explored the antimicrobial potential of compounds related to (2S,4R)-Methyl 4-fluoro-5-oxopyrrolidine-2-carboxylate. For instance, derivatives of pyrrolidine have shown varying degrees of activity against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis . The fluorinated structure may enhance membrane permeability and interaction with bacterial enzymes.

Compound	Antimicrobial Activity	Target Pathogen
(2S,4R)-Methyl 4-fluoro...	Moderate	S. aureus
(3,5-Dichloro derivative...	High	E. faecalis

Anticancer Activity

The anticancer properties of (2S,4R)-Methyl 4-fluoro-5-oxopyrrolidine-2-carboxylate have been evaluated in various cancer cell lines. Notably, studies indicate that modifications to the pyrrolidine core can significantly influence cytotoxicity against non-small cell lung cancer (A549) cells. Compounds with specific substituents exhibited enhanced activity, suggesting that the structural configuration plays a crucial role in their effectiveness .

Compound	Cell Line	Viability Reduction (%)	Reference
(2S,4R)-Methyl 4-fluoro...	A549	76.6
3,5-Dichloro derivative	A549	24.5

The biological activity of (2S,4R)-Methyl 4-fluoro-5-oxopyrrolidine-2-carboxylate is believed to involve multiple mechanisms:

• Inhibition of Enzyme Activity : The compound may act as an inhibitor for certain enzymes involved in cellular metabolism.
• Disruption of Membrane Integrity : Its lipophilicity could facilitate membrane disruption in microbial cells.
• Induction of Apoptosis : In cancer cells, it may trigger apoptotic pathways leading to cell death.

Case Studies

• Antimicrobial Screening : A series of derivatives were synthesized and screened against WHO-priority pathogens using broth microdilution techniques. Results indicated that specific modifications led to significant reductions in minimum inhibitory concentrations (MIC) against resistant strains .
• Cytotoxicity Assays : In vitro assays on A549 cells demonstrated that compounds with electron-withdrawing groups enhanced cytotoxicity compared to their non-fluorinated counterparts. This suggests that fluorination may improve therapeutic indices for anticancer drugs .